Cas no 1708-93-6 (2,3-dimethylbut-3-en-1-ol)

• Product Name: 2,3-dimethylbut-3-en-1-ol
• CAS No: 1708-93-6
• MF: C₆H₁₂O
• MW: 100.158882141113
• CID: 1353717
• PubChem ID: 12603472
• Update Time: 2025-04-20

2,3-dimethylbut-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Buten-1-ol, 2,3-dimethyl-
• 2,3-dimethylbut-3-en-1-ol
• SCHEMBL711619
• EN300-358969
• DTXSID80504096
• OSUIFWPTEFZCMB-UHFFFAOYSA-N
• 1708-93-6

• Inchi： 1S/C6H12O/c1-5(2)6(3)4-7/h6-7H,1,4H2,2-3H3
• InChI Key： OSUIFWPTEFZCMB-UHFFFAOYSA-N
• SMILES： OCC(C)C(=C)C

Computed Properties

• Exact Mass: 100.088815002g/mol
• Monoisotopic Mass: 100.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų